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Compound of Interest

2-Ethoxyacetohydrazide
Compound Name:

hydrochloride
CAS No.: 1049750-42-6, 39242-95-0
Cat. No.: B2572115

Get Quote

Part 1: Executive Summary

2-Ethoxyacetohydrazide Hydrochloride (HCI) is a critical bifunctional building block used
extensively in the synthesis of nitrogenous heterocycles (e.g., 1,2,4-triazoles, pyrazoles) and as
a linker in bioconjugation.[1] Its physicochemical behavior is defined by its dual nature: the
hydrophilic hydrazide-salt core and the lipophilic ethoxy tail.[1]

Understanding its solubility landscape is not merely about dissolving the compound; it is about
controlling its reactivity and purification. As a hydrochloride salt, it exhibits high lattice energy,
rendering it insoluble in the non-polar organic solvents typically used for extraction (DCM,
Toluene), while showing high affinity for protic and polar aprotic systems.[1]

This guide provides a definitive solubility matrix, mechanistic insights, and validated protocols
for manipulating this compound in drug development workflows.[1]

Part 2: Physicochemical Profile & Solubility
Matrix[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2572115#bc-rfq
https://www.benchchem.com/product/b2572115/docs?utm_src=pdf-body#technical-guide-solubility-profile-and-handling-of-2-ethoxyacetohydrazide-hcl
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID701302725
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID701302725
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID701302725
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID701302725
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2572115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Analysis[1][2]

e Chemical Formula:
» Molecular Weight: 154.60 g/mol (Salt form)[1]
o Key Moiety: The protonated hydrazide group (

) dominates the solubility profile, enforcing ionic interactions over Van der Waals forces.

Solubility Landscape Table

Data synthesized from homologous hydrazide salt behaviors and thermodynamic principles [1,
2].
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Specific Solubility Estimated Application

Solvent Class .

Solvent Rating Conc. (mg/mL) Context
Aqueous stock
) ) solutions;

Polar Protic Water High > 100 i i i
bioconjugation
buffers.[1]

Primary reaction
. solvent;
Methanol High 50 - 80 o
recrystallization.
[1]
Standard reflux
solvent for
Ethanol Moderate 20-40 )
condensation
reactions.[1]
Anti-solvent for

Isopropanol Low <10 o

crystallization.[1]
NMR analysis;
. . high-

Polar Aprotic DMSO High > 100 )
concentration
library storage.[1]

Peptide couplin
DMF High >80 P ) Ping
reactions.[1]
Often used to
precipitate the
Acetonitrile Low <5 salt from
water/methanol.
[1]
Critical: Cannot

Non-Polar / be used for

) DCM Insoluble <0.1 )

Chlorinated extraction of the

salt.[1]
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Common anti-
Ethyl Acetate Insoluble <0.1 solvent for

purification.[1]

Completely
Toluene/Hexane Insoluble ~0 o
immiscible.[1]

The "Salt vs. Free Base" Switch

The most common error in handling 2-Ethoxyacetohydrazide HCI is attempting to extract it into
organic layers (DCM/EtOAc) without neutralizing it.[1]

e HCI Salt Form: Locked in the aqueous phase.[1]
» Free Base Form: Partitions into the organic phase (DCM/EtOAC).

Part 3: Experimental Protocols
Protocol A: Gravimetric Solubility Determination

Use this self-validating protocol to determine precise solubility limits for your specific batch.[1]

Preparation: Weigh 100 mg of 2-Ethoxyacetohydrazide HCI into a 4 mL scintillation vial.

Addition: Add the target solvent in 100

L increments at 25°C.

Agitation: Vortex for 30 seconds after each addition. Sonicate for 1 minute if dissolution is
slow.

Endpoint: Record the volume (

) where the solution becomes clear and no particulates remain.

Calculation:

1]
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 Validation: Cool the solution to 4°C for 1 hour. If precipitate forms, the room temperature
solubility is metastable (supersaturated).

Protocol B: Free-Basing & Extraction Strategy

Essential for transferring the moiety into non-polar solvents for subsequent reactions.[1]

» Dissolution: Dissolve 1.0 eq of 2-Ethoxyacetohydrazide HCI in minimum Water (approx. 5
mL/qg).

 Basification: Slowly add Saturated

or
solution until pH reaches 9-10.

o Note: Avoid strong bases (NaOH) to prevent hydrolysis of the ethoxy-acetyl linkage.[1]
o Extraction: Extract immediately with Dichloromethane (DCM) (
mL/g).[1]

o Observation: The aqueous layer remains clear; the organic layer may become slightly
cloudy due to water saturation.[1]

e Drying: Dry combined organics over anhydrous

o Concentration: Evaporate solvent in vacuo (keep bath < 40°C) to yield the Free Base oil/low-
melting solid.[1]

Part 4: Visualizations & Workflows
Solubility Decision Tree

This diagram guides the researcher on solvent selection based on the intended application
(Reaction vs. Purification).[1]
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Figure 1: Decision matrix for solvent selection based on process requirements.[1]

Reaction & Purification Workflow

A standard workflow for utilizing 2-Ethoxyacetohydrazide HCI in heterocycle synthesis (e.qg.,
Pyrazole formation).[1]
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Figure 2: Standard experimental workflow for condensation reactions involving hydrazide salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2572115/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-and-handling-of-2-ethoxyacetohydrazide-hcl
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID701302725
https://pubchem.ncbi.nlm.nih.gov/compound/12202687
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID701302725
https://www.benchchem.com/product/b2572115?utm_src=pdf-custom-synthesis#bc-rfq
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID701302725
https://www.benchchem.com/product/b2572115/docs#technical-guide-solubility-profile-and-handling-of-2-ethoxyacetohydrazide-hcl
https://www.benchchem.com/product/b2572115/docs#technical-guide-solubility-profile-and-handling-of-2-ethoxyacetohydrazide-hcl
https://www.benchchem.com/product/b2572115/docs#technical-guide-solubility-profile-and-handling-of-2-ethoxyacetohydrazide-hcl
https://www.benchchem.com/product/b2572115/docs#technical-guide-solubility-profile-and-handling-of-2-ethoxyacetohydrazide-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2572115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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